Cas no 313276-47-0 (2-Amino-1-thiophen-2-ylmethanone)

• Product Name: 2-Amino-1-thiophen-2-ylmethanone
• CAS No: 313276-47-0
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 2156458
• PubChem ID: 672215
• Update Time: 2025-07-25

2-Amino-1-thiophen-2-ylmethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-thiophen-2-yl-ethanone
• 2-amino-1-thiophen-2-ylethanone
• 2-amino-1-(thiophen-2-yl)ethan-1-one
• EN300-145825
• SCHEMBL4765892
• AKOS004912692
• 313276-47-0
• DB-227183
• 2-amino-1-(thiophen-2-yl)ethanone
• CS-0270982
• STL301707
• 2-Amino-1-thiophen-2-ylmethanone

• MDL： MFCD01837902
• Inchi： 1S/C6H7NOS/c7-4-5(8)6-2-1-3-9-6/h1-3H,4,7H2
• InChI Key： CDRVJDMCHHVZIM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN)=O

Computed Properties

• Exact Mass: 141.02483502g/mol
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-thiophen-2-ylmethanone

Comprehensive Overview of 2-Amino-1-thiophen-2-ylmethanone (CAS No. 313276-47-0)

2-Amino-1-thiophen-2-ylmethanone (CAS No. 313276-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiophene backbone and amino ketone functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for designing novel bioactive molecules, particularly in drug discovery and material science applications.

The growing interest in heterocyclic compounds like 2-Amino-1-thiophen-2-ylmethanone aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly catalytic methods to optimize its production, addressing concerns about environmental impact. Recent publications highlight its potential as a building block for biodegradable polymers and photovoltaic materials, tapping into the global demand for renewable energy solutions.

From a pharmacological perspective, this compound's thiophene moiety demonstrates remarkable structure-activity relationships (SAR) in medicinal chemistry. Computational studies using AI-driven molecular modeling suggest its utility in developing kinase inhibitors and GPCR-targeted therapeutics, areas dominating current drug development pipelines. The compound's hydrogen bonding capacity and electron-rich system enable precise interactions with biological targets, making it a subject of numerous patent applications.

Analytical characterization of CAS 313276-47-0 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to its tautomeric equilibrium in solution. Quality control protocols emphasize HPLC purity assessment, reflecting industry standards for high-value intermediates. These analytical data points are crucial for researchers comparing synthetic routes or evaluating batch-to-batch consistency.

The compound's stability profile under various pH conditions and thermal stress has become a focal point for formulation scientists. Recent optimization studies explore its compatibility with lipid-based delivery systems and nanocarrier technologies, addressing the pharmaceutical industry's need for improved bioavailability. Such investigations often appear in searches related to drug formulation challenges and novel excipient development.

In material science applications, 2-Amino-1-thiophen-2-ylmethanone demonstrates intriguing photophysical properties when incorporated into conjugated systems. Its ability to participate in click chemistry reactions makes it valuable for creating functionalized surfaces in sensor development. These characteristics position the compound as relevant to emerging technologies like wearable biosensors and smart packaging materials – trending topics in advanced materials research.

Regulatory aspects of 313276-47-0 compliance focus on REACH certification and GMP standards for pharmaceutical-grade material. Suppliers increasingly address queries about carbon footprint in production processes, reflecting the chemical industry's shift toward ESG (Environmental, Social, and Governance) principles. Documentation typically includes detailed life cycle assessment reports to meet sustainability-conscious procurement requirements.

The commercial landscape for this specialty chemical shows growing demand across North American and Asian markets, particularly from contract research organizations (CROs) and generic drug manufacturers. Market analyses reveal increasing searches for custom synthesis services and scale-up expertise related to this compound, indicating its transition from research-scale to commercial applications. Current price benchmarking reflects its status as a high-purity research chemical rather than a bulk commodity.

Future research directions for 2-Amino-1-thiophen-2-ylmethanone may explore its potential in catalytic asymmetric synthesis or as a ligand in transition metal complexes. The compound's versatility continues to inspire investigations at the intersection of organic electronics and medicinal chemistry, ensuring its relevance in both academic and industrial settings. These developments align with broader scientific interests in multifunctional molecular architectures and convergence technologies.